3-Aminocyclobutanone

• IUPAC Name: 3-aminocyclobutan-1-one
• InChI: InChI=1S/C4H7NO/c5-3-1-4(6)2-3/h3H,1-2,5H2
• InChI Key: MGCDDLHPXZDVOS-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1=O)N
• Molecular Formula: C4H7NO
• DSSTOX Substance ID: DTXSID50677549
• Molecular Weight: 85.10 g/mol
• CAS RN: 4640-43-1

Description

Physical And Chemical Properties Analysis

• Melting point : The compound’s melting point is approximately .

Scientific Research Applications

Synthesis and Medicinal Chemistry

• Synthesis of Protected 2-Aminocyclobutanone Derivatives : 3-Aminocyclobutanone, protected as dimethyl acetal, has been synthesized for creating lead inhibitors of hydrolase enzymes like serine proteases and metalloproteases. This involves converting it into amide and sulfonamide-functionalized derivatives, useful in medicinal chemistry (Mohammad et al., 2020).

Rearrangement and Chemical Synthesis

• Truce-Smiles Rearrangements : The ring-opening of 3-aminocyclobutanone oximes enables the generation of primary alkyl radicals. These radicals can undergo strain-release, desulfonylative radical Truce-Smiles rearrangement, providing access to valuable 1,3-diamines and unnatural β-amino acids. This process is characterized by mild conditions and a wide scope of migrating species (Greaney et al., 2021).

Medical Imaging and Diagnostics

• Use in PET Radiotracers for Prostate Carcinoma : A synthetic amino acid PET radiotracer, anti-1-amino-3-[18F] fluorocyclobutane-1-carboxylic acid (anti-3-[18F] FACBC), derived from 3-aminocyclobutanone, is useful in detecting recurrent prostate carcinoma. Studies correlate its uptake with prostatectomy specimen histology and markers of tumor aggressiveness (Schuster et al., 2013).

Synthesis of Novel Compounds

• Creation of Novel Functionalized Derivatives : A series of uniquely functionalized 3-aminocyclobut-2-en-1-ones, potent antagonists of VLA-4, are prepared from a variety of cyclobuta-1,3-diones with a phenylalanine-derived primary amine. These novel series can be further modified, showing potential for new drug development (Brand et al., 2003).

Boron Neutron Capture Therapy

• Potential in Boron Neutron Capture Therapy : A boronated aminocyclobutanecarboxylic acid has been synthesized, intended for use in boron neutron capture therapy. This synthesis involves a novel strategy that may open avenues for new therapeutic agents (Kabalka & Yao, 2004).

Antiviral Research

• Antiviral Activity Against SARS-CoV-2 : A study demonstrated the potential of ɑ-aminocyclobutanone derivatives in inhibiting SARS-CoV-2, especially against its evolving variants like Delta and Omicron. This highlights cyclobutanones as valuable in medicinal chemistry, particularly in developing Nsp13 helicase inhibitors for combatting aggressive COVID-19 variants (Mohammad et al., 2023).

Safety and Hazards

• MSDS : For detailed safety information, refer to the [Material Safety Data Sheet (MSDS)] .